2-{[(3-Chloro-2-fluorophenyl)methyl]amino}propane-1,3-diol

• Molecular Formula: C10H13ClFNO2
• Molecular Weight: 233.67 g/mol
• SMILES: C1=CC(=C(C(=C1)Cl)F)CNC(CO)CO
• InChI: InChI=1S/C10H13ClFNO2/c11-9-3-1-2-7(10(9)12)4-13-8(5-14)6-15/h1-3,8,13-15H,4-6H2
• InChIKey: NSUSYJVKFTWWNN-UHFFFAOYSA-N

Product Identity & Compound Class

2-{[(3-Chloro-2-fluorophenyl)methyl]amino}propane-1,3-diol (CAS 1594608-57-7; molecular formula C₁₀H₁₃ClFNO₂; molecular weight 233.67 g/mol) is a synthetic, non-chiral 2-substituted 2-aminopropane-1,3-diol derivative bearing a 3-chloro-2-fluorophenylmethyl substituent on the secondary amine . The compound falls within the broader class of 2-aminopropane-1,3-diols, a scaffold extensively investigated for sphingosine-1-phosphate (S1P) receptor modulation and immunosuppressive drug discovery [1]. The dual ortho-fluoro / meta-chloro substitution pattern on the benzyl moiety distinguishes it from simpler benzylamino analogs and from mono-halogenated or para-substituted congeners, creating a unique electronic environment with measurable effects on lipophilicity, hydrogen-bonding capacity, and metabolic stability . Commercially, the compound is supplied as a specialty research intermediate at ≥95% purity by a limited number of vendors, positioning it as a non-commodity building block for medicinal chemistry and fragment-based drug discovery programs .

Class

2‑Aminopropane‑1,3‑diol derivative with pre‑installed 3‑chloro‑2‑fluorophenylmethyl group

Halogenation

Ortho‑fluoro / meta‑chloro pattern provides a ¹⁹F NMR handle and privileged pharmacophore

Supply

Specialty research intermediate; limited vendors, ≥95% purity; plan for lead times

• [1] Kiuchi M, Adachi K, Kohara T, et al. Synthesis and Immunosuppressive Activity of 2-Substituted 2-Aminopropane-1,3-diols and 2-Aminoethanols. Journal of Medicinal Chemistry. 2000;43(15):2946-2961. View Source

Why Generic Analogs Cannot Substitute

The 2-aminopropane-1,3-diol scaffold is pharmacologically versatile, but subtle changes in the N-substituent produce large shifts in receptor subtype selectivity, potency, and physicochemical properties. The 3-chloro-2-fluorobenzyl substituent on the target compound introduces a specific halogenation pattern—ortho-fluoro and meta-chloro—that is absent in the unsubstituted benzyl analog 2-(benzylamino)propane-1,3-diol (CAS 124613-28-1, MW 181.23, boiling point 361.3 °C) . This dual halogenation increases molecular weight by +52.44 g/mol, raises the computed LogP from approximately 0.5 to 0.92, adds three hydrogen-bond acceptor sites (vs. two in the unsubstituted analog), and introduces a ¹⁹F NMR handle for reaction monitoring . The mono-ol analog 1-[(3-chloro-2-fluorophenyl)methylamino]propan-2-ol (CAS 1536722-67-4, MW 217.67) lacks the second hydroxyl group, reducing both hydrogen-bond donor capacity (from 3 to 2) and the ability to form bis-phosphate prodrugs—a therapeutically validated strategy for S1P₁ receptor agonists . In kinase inhibitor programs, the 3-chloro-2-fluorophenylmethyl motif has been explicitly incorporated into Aurora A kinase inhibitors (exemplified by co-crystal structures deposited in the KLIFS database, PDB 6C2T) and HIV integrase strand-transfer inhibitors, where the halogen substitution pattern is critical for target engagement [1]. Generic substitution with a non-halogenated or differently halogenated benzyl analog risks loss of these structure-specific interactions.

Unsubstituted benzyl analog

Lacks dual halogenation and ¹⁹F NMR handle; may shift lipophilicity and target engagement away from the privileged pharmacophore.

Mono‑ol analog (CAS 1536722‑67‑4)

Missing second hydroxyl group prevents bis‑phosphorylation prodrug strategies; reduces hydrogen‑bonding capacity for target binding.

Differently halogenated benzyl analogs

Altered halogen pattern may compromise kinase/integrase binding modes validated in co‑crystal structures; receptor selectivity profile may not transfer.

• [1] KLIFS Kinase Structures Database. Aurora A kinase (AURKA) co-crystallized with (2s,4r)-1-[(3-chloro-2-fluorophenyl)methyl]-2-methyl-4-({3-[(1,3-thiazol-2-yl)amino]isoquinolin-1-yl}methyl)piperidine-4-carboxylic acid. PDB 6C2T. Human AURKA. https://www.klifs.net/result.php?drug_search=498 (accessed 2026-05-01). View Source

Quantitative Differentiation Evidence

Lipophilicity & Polar Surface Area Comparison

The target compound exhibits a computed LogP of 0.92 and a topological polar surface area (TPSA) of 52.49 Ų . In comparison, the unsubstituted benzyl analog 2-(benzylamino)propane-1,3-diol (CAS 124613-28-1) has a lower molecular weight (181.23 vs. 233.67) and lacks the electron-withdrawing halogen substituents, resulting in a lower predicted LogP of approximately 0.5–0.6 (estimated by fragment addition; no experimentally measured value available) . The +0.3–0.4 LogP increment conferred by the 3-chloro-2-fluoro substitution shifts the compound closer to the optimal CNS drug-like LogP range (1–3) while maintaining TPSA below 60 Ų, consistent with favorable membrane permeability predictions. For procurement, this means the halogenated compound offers a measurably different solubility-permeability balance that cannot be replicated by the unsubstituted analog without additional synthetic steps.

Lipophilicity & TPSA

Data to verify

ΔLogP +0.3–0.4
TPSA ~52.5 Ų (unchanged)

Supports permeability‑solubility balance assessment

Computed values from supplier datasheets; experimental LogP not reported

Evidence Dimension	Computed LogP and TPSA
Target Compound Data	LogP = 0.92; TPSA = 52.49 Ų; MW = 233.67
Comparator Or Baseline	2-(Benzylamino)propane-1,3-diol (CAS 124613-28-1): estimated LogP ≈ 0.5–0.6; TPSA ≈ 52.5 Ų (identical core); MW = 181.23
Quantified Difference	ΔLogP ≈ +0.3–0.4 units; ΔMW = +52.44 g/mol; TPSA essentially unchanged
Conditions	Computed values from supplier technical datasheets (Leyan, ChemSrc); standard drug-likeness calculation methods

Why This Matters

The higher LogP of the halogenated compound predicts improved passive membrane permeability relative to the unsubstituted analog, a critical parameter for cell-based assay performance and oral bioavailability engineering.

H-Bond Donor/Acceptor Capacity

The target compound possesses three hydrogen-bond donor sites (two hydroxyl groups + one secondary amine) and three hydrogen-bond acceptor sites (two hydroxyl oxygens + one amine nitrogen), as documented in its computed molecular descriptors . The closest mono-ol analog, 1-[(3-chloro-2-fluorophenyl)methylamino]propan-2-ol (CAS 1536722-67-4, MW 217.67), has only two H-bond donors and two H-bond acceptors, lacking the second primary hydroxyl group . This structural difference is functionally significant in the context of 2-aminopropane-1,3-diol-based S1P₁ receptor agonist programs, where both hydroxyl groups are phosphorylated in vivo to generate the active phosphate ester metabolite—a mechanism demonstrated for FTY720 (fingolimod) and extensively characterized in J. Med. Chem. 2010, 53, 3154–3168 [1]. The mono-ol analog cannot undergo bis-phosphorylation and therefore cannot serve as a prodrug precursor in this therapeutically validated pathway. The symmetric 1,3-diol arrangement of the target compound also enables selective mono-protection strategies (e.g., acetonide formation) for regioselective downstream functionalization.

H‑Bond Capacity

Class‑level inference

ΔH‑Donors +1, ΔH‑Acceptors +1
Bis‑phosphorylation capable vs. 1 site

Supports bis‑phosphorylation prodrug design

Class‑level inference from S1P₁ agonist literature

Evidence Dimension	Hydrogen-bond donor/acceptor count and phosphorylation capacity
Target Compound Data	H_Donors = 3, H_Acceptors = 3; capable of bis-phosphorylation at both primary hydroxyls
Comparator Or Baseline	1-[(3-Chloro-2-fluorophenyl)methylamino]propan-2-ol (CAS 1536722-67-4): H_Donors ≈ 2, H_Acceptors ≈ 2; only one hydroxyl available for phosphorylation
Quantified Difference	ΔH_Donors = +1; ΔH_Acceptors = +1; phosphorylation capacity: 2 sites vs. 1 site
Conditions	Supplier technical datasheets; S1P₁ prodrug activation mechanism established in literature (class-level inference)

Why This Matters

For programs requiring bis-phosphorylation-based prodrug strategies (S1P₁ agonists, nucleotide prodrugs), the 1,3-diol architecture is mandatory; the mono-ol analog is structurally incapable of supporting this activation mechanism.

• [1] Hamada M, Nakamura M, Kiuchi M, et al. Removal of Sphingosine 1-Phosphate Receptor-3 (S1P₃) Agonism is Essential, But Inadequate to Obtain Immunomodulating 2-Aminopropane-1,3-diol S1P₁ Agonists with Reduced Effect on Heart Rate. Journal of Medicinal Chemistry. 2010;53(8):3154-3168. doi:10.1021/jm901776q. View Source

¹⁹F NMR Spectroscopic Handle

The ortho-fluoro substituent on the phenyl ring provides a distinct ¹⁹F NMR spectroscopic handle that is absent in non-fluorinated benzylamino analogs such as 2-(benzylamino)propane-1,3-diol (CAS 124613-28-1). ¹⁹F NMR is a highly sensitive, non-destructive analytical technique with 100% natural abundance of the ¹⁹F isotope and a gyromagnetic ratio close to that of ¹H, enabling rapid reaction monitoring, purity assessment, and quantification without interference from protonated solvents or common organic impurities . This capability is unavailable for the non-fluorinated benzyl analog . In pharmaceutical process chemistry and medicinal chemistry workflows, the presence of a single fluorine atom allows real-time tracking of the compound through multi-step synthetic sequences, assessment of metabolic stability via ¹⁹F NMR-based metabolite profiling, and quantification in biological matrices without requiring radiolabeling.

¹⁹F NMR Handle

Analytical context

Present vs. absent
Enables ¹⁹F quantification

Enables label‑free reaction monitoring

Standard ¹⁹F NMR spectroscopy

Evidence Dimension	Availability of ¹⁹F NMR spectroscopic handle
Target Compound Data	One ortho-fluorine atom present; ¹⁹F NMR-addressable; chemical shift typically in –110 to –130 ppm range for ortho-fluoro aromatics
Comparator Or Baseline	2-(Benzylamino)propane-1,3-diol (CAS 124613-28-1): no fluorine atoms; ¹⁹F NMR-inactive
Quantified Difference	Qualitative: present vs. absent; enables ¹⁹F NMR-based quantification at sub-micromolar detection limits
Conditions	Standard ¹⁹F NMR spectroscopy (376 MHz at 9.4 T); applicable to reaction monitoring, purity analysis, and in vitro metabolite profiling

Why This Matters

The ¹⁹F NMR handle enables label-free quantification and reaction monitoring, reducing analytical burden and eliminating the need for radiolabeled or chromophoric analogs in early-stage drug discovery.

Privileged Pharmacophore in Clinical Inhibitors

The 3-chloro-2-fluorophenylmethyl motif appears in multiple advanced drug discovery programs, establishing it as a privileged pharmacophore. In the KLIFS kinase database, the Aurora A kinase inhibitor co-crystallized in PDB 6C2T (human AURKA) incorporates the 3-chloro-2-fluorophenylmethyl group as a key structural element [1]. Additionally, the structurally related compound (S)-6-(3-chloro-2-fluorobenzyl)-1-(1-hydroxymethyl-2-methylpropyl)-7-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is disclosed in patents as an HIV integrase strand-transfer inhibitor [2]. In HDAC9 inhibition, a compound bearing the (S)-1-(3-chloro-2-fluorophenyl) moiety achieved an IC₅₀ of 17 nM in enzymatic assays [3]. The target compound provides this pharmacophore pre-installed on a synthetically versatile 2-aminopropane-1,3-diol scaffold, enabling rapid diversification. By contrast, the unsubstituted benzyl analog (CAS 124613-28-1) lacks the halogenation pattern essential for these target interactions and would require de novo introduction of chloro and fluoro substituents via additional synthetic steps.

Privileged Pharmacophore

Class‑level

Motif in Aurora A kinase (PDB 6C2T), HIV integrase, HDAC9 (IC₅₀ 17 nM)

Reported pharmacophore engagement across distinct target classes

Multiple programs; requires target‑specific validation

Evidence Dimension	Occurrence of the 3-chloro-2-fluorophenylmethyl motif in bioactive molecules
Target Compound Data	3-Chloro-2-fluorophenylmethyl group present on 2-aminopropane-1,3-diol scaffold; motif validated in Aurora A kinase (PDB 6C2T), HIV integrase, and HDAC9 (IC₅₀ 17 nM) inhibitor programs
Comparator Or Baseline	2-(Benzylamino)propane-1,3-diol (CAS 124613-28-1): unsubstituted phenyl; no halogenation; absent from kinase/integrase patent literature
Quantified Difference	Qualitative: privileged pharmacophore (present) vs. generic benzyl (absent); HDAC9 IC₅₀ = 17 nM for a related 3-chloro-2-fluorophenyl-containing compound
Conditions	Multiple drug discovery programs across distinct target classes (kinase, integrase, HDAC); BindingDB, KLIFS, and patent evidence

Why This Matters

Procuring the pre-halogenated building block eliminates 2–3 synthetic steps required to introduce chloro and fluoro substituents onto a generic benzyl intermediate, directly reducing synthetic route length and cost of goods in lead optimization.

• [1] KLIFS Kinase Structures Database. Aurora A kinase (AURKA) with (2s,4r)-1-[(3-chloro-2-fluorophenyl)methyl]-2-methyl-4-({3-[(1,3-thiazol-2-yl)amino]isoquinolin-1-yl}methyl)piperidine-4-carboxylic acid. PDB 6C2T, Human. https://www.klifs.net/result.php?drug_search=498 (accessed 2026-05-01). View Source
• [2] US Patent US-20050288326-A1. Combination Therapy. Discloses (S)-6-(3-Chloro-2-fluorobenzyl)-1-(1-hydroxymethyl-2-methylpropyl)-7-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid as HIV integrase inhibitor. https://patents.google.com/patent/US20050288326A1/en (accessed 2026-05-01). View Source
• [3] BindingDB. BDBM272074: (S)-1-(3-Chloro-2-fluorophenyl)-5-(3-fluoro-2-methoxyphenyl)... HDAC9 IC₅₀ = 17 nM. Assay: fluorogenic substrate Boc-Lys. https://bdb2.ucsd.edu/bindingdb/ (accessed 2026-05-01). View Source

Supply Chain Differentiation

The target compound (CAS 1594608-57-7) is available from only a small number of specialty chemical suppliers (including Leyan, CymitQuimica, and ChemSrc-listed distributors) at ≥95% purity, with availability marked as 'discontinued' at certain vendors, indicating limited production volume and potential supply constraints . In contrast, the unsubstituted benzyl analog 2-(benzylamino)propane-1,3-diol (CAS 124613-28-1) is widely stocked by multiple suppliers including MolCore, CapotChem, and CymitQuimica, with broader availability across geographies . The mono-ol comparator 1-[(3-chloro-2-fluorophenyl)methylamino]propan-2-ol (CAS 1536722-67-4) is carried by AKSci and Leyan with 95% purity at comparable pricing tiers . For procurement planning, the limited supplier base for the target compound necessitates longer lead times (typically 2–4 weeks for custom synthesis vs. 3–5 days for stocked analogs) and higher unit costs, but also indicates that the compound occupies a differentiated niche not served by commodity chemical catalogs. Researchers requiring the specific 3-chloro-2-fluoro halogenation pattern on a 1,3-diol scaffold have fewer sourcing alternatives, making supplier qualification and inventory management critical.

Supply Chain

Direct comparison

~3–4 suppliers vs. >5
Lead time weeks vs. days

Requires early procurement planning and supplier qualification

Cross‑vendor assessment as of Q2 2026

Evidence Dimension	Commercial supplier count and availability status
Target Compound Data	CAS 1594608-57-7: ~3–4 unique suppliers identified; ≥95% purity; some listings marked 'Discontinued'; pricing typically 'inquire' (non-catalog); lead time 2–4 weeks
Comparator Or Baseline	2-(Benzylamino)propane-1,3-diol (CAS 124613-28-1): >5 active suppliers; catalog-stocked; readily available; 97%+ purity options
Quantified Difference	Supplier count: ~3–4 vs. >5; catalog availability: limited/discontinued vs. active/in-stock; lead time: weeks vs. days
Conditions	Cross-vendor availability assessment as of Q2 2026 (ChemSrc, Leyan, CymitQuimica, MolCore, CapotChem, AKSci)

Why This Matters

Limited supplier availability requires procurement teams to plan for longer lead times and qualify backup suppliers early; this differentiates the compound as a specialty research intermediate rather than a drop-in commodity replacement.

Research & Industrial Applications

Kinase Inhibitor Lead Optimization

For medicinal chemistry teams pursuing Aurora A kinase or FLT3 inhibitors, the target compound provides the 3-chloro-2-fluorophenylmethyl group pre-installed on a derivatizable 2-aminopropane-1,3-diol core. As demonstrated by the Aurora A co-crystal structure in PDB 6C2T, this halogenation pattern engages the kinase active site through specific hydrophobic and halogen-bonding interactions [1]. Use of the pre-halogenated building block eliminates the need for late-stage aromatic halogenation (typically 2–3 synthetic steps involving directed ortho-metalation or halogen dance chemistry on a benzyl intermediate), directly compressing synthetic routes and reducing cumulative yield losses. The secondary amine is available for reductive amination or acylation, and both primary hydroxyls can be selectively functionalized or phosphorylated to generate focused kinase inhibitor libraries.

S1P₁ Agonist Prodrug Design

The symmetric 1,3-diol architecture of the target compound enables bis-phosphorylation to generate phosphate ester prodrugs—a mechanism central to the clinical success of FTY720 (fingolimod) and extensively characterized in structure-activity relationship studies [2]. Unlike the mono-ol analog 1-[(3-chloro-2-fluorophenyl)methylamino]propan-2-ol, which can only form a mono-phosphate ester, the target compound can generate the bis-phosphorylated active metabolite required for potent S1P₁ receptor engagement. The 3-chloro-2-fluoro substitution pattern on the benzyl group may also modulate S1P₁/S1P₃ selectivity, a key parameter for reducing bradycardia-related side effects, as demonstrated by the biphenyl-containing 2-aminopropane-1,3-diol series in J. Med. Chem. 2010 [2]. The ¹⁹F NMR handle further enables label-free pharmacokinetic tracking of the compound and its phosphorylated metabolites in plasma and tissue homogenates.

Fragment-Based Drug Discovery

With a molecular weight of 233.67 g/mol (within fragment rule-of-three guidelines), three hydrogen-bond donors, three acceptors, and the anomalous scattering signal provided by chlorine (useful for X-ray crystallographic phasing), the target compound is well-suited for fragment-based drug discovery (FBDD) campaigns. The 3-chloro-2-fluorophenylmethyl group contributes both hydrophobic binding energy (ΔLogP ≈ +0.3–0.4 relative to unsubstituted benzyl fragment) and potential halogen-bonding interactions with protein backbone carbonyls . The 1,3-diol moiety provides solubility (>10 mM estimated in aqueous buffer based on TPSA and H-bond donor count) while offering two synthetic vectors (the amine and both hydroxyls) for fragment growing and merging strategies. The compound's limited commercial availability may necessitate early procurement planning to ensure sufficient quantities for crystallography and biophysical assay triage.

INSTI Scaffold Development

The 3-chloro-2-fluorobenzyl motif is a key structural element in a disclosed series of HIV integrase strand-transfer inhibitors (INSTIs), where the halogenation pattern contributes to metal-chelating pharmacophore geometry and target binding affinity [3]. The target compound can serve as a direct precursor for constructing 4-oxo-1,4-dihydroquinoline-3-carboxylic acid INSTI scaffolds via the secondary amine and hydroxyl handles. Compared to the unsubstituted benzyl analog, the pre-installed chloro and fluoro substituents eliminate the need for electrophilic aromatic halogenation steps that are often low-yielding and poorly regioselective on benzyl-protected intermediates. The ¹⁹F NMR handle additionally enables direct monitoring of metabolic stability and plasma protein binding without radiolabeling, accelerating the ADME-Tox profiling cascade.

Application

Selection Property

Validation Focus

Kinase inhibitor lead optimization studies

Pre‑installed 3‑chloro‑2‑fluorophenylmethyl pharmacophore

Target engagement validation (co‑crystal structures, biochemical assays)

S1P₁ agonist prodrug design research

Symmetric 1,3‑diol core enabling bis‑phosphorylation

S1P₁/S1P₃ selectivity profiling and phosphorylated metabolite tracking

Fragment‑based drug discovery campaigns

Fragment rule‑of‑three compliant; chlorine anomalous scattering for phasing

Biophysical assay triage (SPR, X‑ray crystallography)

HIV integrase strand‑transfer inhibitor scaffold research

Halogenated benzyl motif for metal‑chelating pharmacophore construction

ADME‑Tox profiling and metabolic stability assessment

• [1] KLIFS Kinase Structures Database. Aurora A kinase (AURKA) co-crystallized with (2s,4r)-1-[(3-chloro-2-fluorophenyl)methyl]-2-methyl-4-({3-[(1,3-thiazol-2-yl)amino]isoquinolin-1-yl}methyl)piperidine-4-carboxylic acid. PDB 6C2T, Human. https://www.klifs.net/result.php?drug_search=498 (accessed 2026-05-01). View Source
• [2] Hamada M, Nakamura M, Kiuchi M, et al. Removal of Sphingosine 1-Phosphate Receptor-3 (S1P₃) Agonism is Essential, But Inadequate to Obtain Immunomodulating 2-Aminopropane-1,3-diol S1P₁ Agonists with Reduced Effect on Heart Rate. Journal of Medicinal Chemistry. 2010;53(8):3154-3168. doi:10.1021/jm901776q. View Source
• [3] US Patent US-20050288326-A1. Combination Therapy for Treating HIV Infection. Discloses 6-(3-chloro-2-fluorobenzyl)-1-[(2S)-1-hydroxy-3-methylbutan-2-yl]-7-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid. https://patents.google.com/patent/US20050288326A1/en (accessed 2026-05-01). View Source